4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride
Description
“4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride” is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle . This type of structure is widely used by medicinal chemists to create compounds for the treatment of human diseases . The compound is categorized as a cathinone .
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be achieved through two main strategies: ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .Molecular Structure Analysis
The molecular structure of “4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride” includes a pyrrolidine ring, which is a five-membered nitrogen heterocycle . The structure also includes a 3,4-dichlorophenyl group and an amino group .Chemical Reactions Analysis
Pyrrolidine derivatives, including “4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride”, can undergo various chemical reactions. These reactions can be influenced by steric factors, and the structure–activity relationship (SAR) of the compounds can be investigated .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride involves the reaction of 3,4-dichlorophenylacetonitrile with ethyl acetoacetate to form 3,4-dichlorophenylpyrrolidine-2,4-dione. This intermediate is then reacted with ammonia to form 4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one, which is subsequently converted to its hydrochloride salt form using hydrochloric acid.", "Starting Materials": [ "3,4-dichlorophenylacetonitrile", "ethyl acetoacetate", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,4-dichlorophenylacetonitrile is reacted with ethyl acetoacetate in the presence of a base catalyst to form 3,4-dichlorophenylpyrrolidine-2,4-dione.", "Step 2: 3,4-dichlorophenylpyrrolidine-2,4-dione is reacted with ammonia in the presence of a reducing agent to form 4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one.", "Step 3: 4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one is converted to its hydrochloride salt form by reacting it with hydrochloric acid." ] } | |
CAS RN |
1177348-50-3 |
Product Name |
4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride |
Molecular Formula |
C10H11Cl3N2O |
Molecular Weight |
281.6 |
Purity |
95 |
Origin of Product |
United States |
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